Cas no 154164-39-3 (1H-Imidazole,1-(2-methyl-4-nitrophenyl)-)

1H-Imidazole,1-(2-methyl-4-nitrophenyl)- structure
154164-39-3 structure
Product Name:1H-Imidazole,1-(2-methyl-4-nitrophenyl)-
CAS No:154164-39-3
MF:C10H9N3O2
MW:203.197361707687
CID:106475
PubChem ID:10081593
Update Time:2025-04-18

1H-Imidazole,1-(2-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2-methyl-4-nitrophenyl)-
    • 1-(2-methyl-4-nitrophenyl)imidazole
    • 1-(2-METHYL-4-NITRO-PHENYL)-1H-IMIDAZOLE
    • DTXSID40435296
    • XHNFMVZNYHOHIK-UHFFFAOYSA-N
    • SCHEMBL6835399
    • 1-(2-Methyl-4-nitrophenyl)-1H-imidazole
    • 154164-39-3
    • AKOS006260226
    • Inchi: 1S/C10H9N3O2/c1-8-6-9(13(14)15)2-3-10(8)12-5-4-11-7-12/h2-7H,1H3
    • InChI Key: XHNFMVZNYHOHIK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C)C=1)N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 203.06957
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.